Cas no 2138021-64-2 (3-(1-aminoethyl)-N-butylazetidine-1-carboxamide)

• Product Name: 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide
• CAS No: 2138021-64-2
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5610260
• PubChem ID: 165955120
• Update Time: 2025-05-30

3-(1-aminoethyl)-N-butylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide
• 2138021-64-2
• EN300-842485

• Inchi： 1S/C10H21N3O/c1-3-4-5-12-10(14)13-6-9(7-13)8(2)11/h8-9H,3-7,11H2,1-2H3,(H,12,14)
• InChI Key： WBRUDXDXHKWVLZ-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CC(C(C)N)C1

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide

3-(1-aminoethyl)-N-butylazetidine-1-carboxamide (CAS No. 2138021-64-2)

The compound 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide (CAS No. 2138021-64-2) is a specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of an aminoethyl group and a butyl substituent introduces unique chemical properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of azetidine derivatives in drug design, particularly due to their ability to modulate enzyme activity and target specific biological pathways. The aminoethyl group in this compound is known to enhance solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the butyl substituent contributes to the molecule's stability and lipophilicity, which are critical factors in drug delivery systems.

One of the most notable advancements involving 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide is its role in peptide synthesis. Researchers have demonstrated that this compound can serve as an efficient building block for constructing bioactive peptides, which are essential in developing novel treatments for diseases such as cancer and neurodegenerative disorders. The ability to form stable amide bonds with other amino acids makes this compound highly versatile in combinatorial chemistry.

Moreover, the azetidine core of this molecule has been shown to exhibit anti-inflammatory properties, which could be harnessed for developing new anti-inflammatory agents. Preclinical studies indicate that this compound can inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for drug development.

In terms of synthesis, 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide can be prepared through a variety of methods, including ring-closing metathesis and peptide coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies.

The application of 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide extends beyond pharmaceuticals into materials science. Its unique chemical structure allows it to act as a precursor for advanced materials such as polymers and nanomaterials. For instance, researchers have explored its use in creating self-healing polymers that can repair damage caused by mechanical stress or environmental factors.

In conclusion, 3-(1-aminoethyl)-N-butylazetidine-1-carboxamide (CAS No. 2138021-64-2) is a multifaceted compound with diverse applications across various scientific domains. Its chemical properties, combined with recent research findings, position it as a valuable tool in drug discovery and materials innovation. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern science and technology.